4-methoxy DiPT (hydrochloride)

Specification

Introduction

4-methoxy DiPT (hydrochloride) is an analytical reference material structurally categorized as a tryptamine derivative. Specifically, it belongs to the N,N-diisopropyl-substituted tryptamines with a methoxy group at the 4-position of the indole ring system. This compound is manufactured as a qualified Reference Material (RM) that meets ISO17025 and Guide 34 guidelines, ensuring its reliability for analytical applications. The compound undergoes rigorous testing using validated analytical methods on qualified instrumentation to ensure measurement traceability, making it suitable for research and forensic applications where precision is paramount.

The physiological and toxicological properties of 4-methoxy DiPT (hydrochloride) remain largely unknown, highlighting significant knowledge gaps that warrant further investigation. Despite these limitations, the compound's structural similarity to other tryptamine derivatives provides some basis for theoretical understanding while emphasizing the need for caution in handling and research applications.

Nomenclature and Identification Parameters

The compound is known by several names in scientific and research contexts:

• Systematic/IUPAC Name: N-Isopropyl-N-[2-(4-methoxy-1H-indol-3-yl)ethyl]-2-propanamine (hydrochloride)

• Common synonyms: 4-methoxy-N,N-Diisopropyltryptamine, 4-MeO DiPT

• Additional designations: D-4200

• CAS Number: 2749504-56-9

For identification purposes in analytical settings, the compound's InChI Key (WIVWUNUDMXNQJD-UHFFFAOYSA-N) and Canonical SMILES notation (CC(C)N(C(C)C)CCC1=CNC2=C1C(OC)=CC=C2.Cl) provide standardized representations of its molecular structure that facilitate database searches and structural analyses.

Chemical Properties and Structural Characteristics

The chemical properties of 4-methoxy DiPT (hydrochloride) are essential to understanding its behavior in laboratory settings and potential interactions in research applications.

Molecular Structure and Formula

4-methoxy DiPT (hydrochloride) possesses the molecular formula C17H26N2O- HCl with a molecular weight of 310.9 g/mol. The structure features a tryptamine backbone with distinctive N,N-diisopropyl substitutions at the amine position and a methoxy group at the 4-position of the indole ring. The presence of the hydrochloride salt form affects its physical properties, particularly its solubility profile compared to the free base form.

Physical and Solubility Properties

Property	Value/Description
Molecular Formula	C17H26N2O- HCl
Molecular Weight	310.9 g/mol
Physical State	Solid (typically as a crystalline powder)
Solubility	Soluble in DMSO
Storage Recommendation	-20°C
Stability (at -80°C)	Recommended use within 6 months
Stability (at -20°C)	Recommended use within 1 month
CAS Number	2749504-56-9

The compound demonstrates good solubility in dimethyl sulfoxide (DMSO), making this the preferred solvent for preparing stock solutions for research applications. For enhanced solubility, heating the preparation to 37°C followed by ultrasonic bath agitation may be beneficial in certain laboratory procedures.

As a qualified Reference Material (RM), 4-methoxy DiPT (hydrochloride) undergoes rigorous analytical testing during production and quality control processes.

Spectroscopic Characterization

Mass spectral analysis provides critical identification and characterization data for 4-methoxy DiPT. Advanced instrumentation such as Q Exactive Plus Orbitrap has been employed for spectral analysis of the related free base form, generating comprehensive spectral trees with 117 spectra encompassing MS1 and MS2 levels. These analyses typically employ electrospray ionization (ESI) methods with Fourier transform (FT) analyzers to achieve high-resolution spectral data that enable precise compound identification.

Research Applications and Limitations

4-methoxy DiPT (hydrochloride) is explicitly designated for research and forensic applications, with clear restrictions against human use or patient administration.

As an analytical reference material, 4-methoxy DiPT (hydrochloride) serves essential functions in:

• Analytical method development and validation

• Forensic sample analysis and comparison

• Structure-activity relationship studies

• Instrumentation calibration and standardization

Despite these applications, significant knowledge gaps remain regarding the compound's physiological and toxicological properties. This limitation underscores the importance of continued research while maintaining appropriate safety precautions in laboratory settings.

Sample Preparation Guidelines

For research applications requiring solution preparation, several guidelines should be followed to maintain sample integrity:

• Select appropriate solvents based on the solubility profile (DMSO recommended)

• Store prepared solutions in separate packages to avoid degradation from repeated freezing and thawing

• Observe recommended storage durations (6 months at -80°C; 1 month at -20°C)

• Consider heating to 37°C with ultrasonic bath agitation to enhance solubility when needed

4-methoxy DiPT (hydrochloride) represents a significant tryptamine derivative used primarily as an analytical reference material in research and forensic applications. Its well-defined chemical structure, along with established quality control parameters, makes it valuable for scientific investigations despite the limited knowledge regarding its physiological and toxicological properties.

Future research directions may include:

• Comprehensive toxicological profiling

• Investigation of structure-activity relationships with similar tryptamine derivatives

• Development of improved analytical methods for detection and quantification

• Exploration of potential metabolic pathways